Cas no 103204-69-9 (4-Acetamido-2-methylbenzoic acid)

• Product Name: 4-Acetamido-2-methylbenzoic acid
• CAS No: 103204-69-9
• MF: C₁₀H₁₁NO₃
• MW: 193.199242830276
• MDL: MFCD02258874
• CID: 91251
• PubChem ID: 2735224
• Update Time: 2025-05-19

4-Acetamido-2-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-Acetamido-2-methylbenzoic acid
• RARECHEM AL BO 1473
• o-Toluic acid, 4-acetamido- (6CI)
• Benzoic acid, 4-(acetylamino)-2-methyl-
• 4-(acetylamino)-2-methylbenzoic acid
• 4-acetamido-2-methyl-benzoic acid
• 4-Acetamino-2-methyl-benzoesaeure
• 4-Acetamino-o-toluylsaeure
• 4-Acetylamino-2-methyl-benzoesaeure
• N-acetyl-4-amino-2-methyl-benzoic acid
• 4-Acetamido-o-toluic Acid
• 4'-acetamido-2-methylbenzoicacid
• AQPDTYYKDYMCTH-UHFFFAOYSA-N
• 4-Acetylamino-2-methylbenzoic acid
• 4-acetylamino-2-methyl-benzoic acid
• SBB058914
• 4-Acetamido-2
• DTXSID50370624
• 4-Acetamido-2-methylbenzoic acid, 96%
• SY051116
• Benzoic acid,4-(acetylamino)-2-methyl-
• AKOS009159401
• BP-10615
• 4-Acetamido-2-methylbenzoicacid
• AE-562/43460584
• CS-0186930
• 2-({2-OXO-2-[4-(3-PHENYL-1,2,4-THIADIAZOL-5-YL)PIPERAZINO]ETHYL}THIO)ACETICACID
• D88534
• MFCD02258874
• PS-11353
• 103204-69-9
• SCHEMBL377804
• EN300-901714
• A2838
• benzoic acid, 4-acetylamino-2-methyl-

• MDL： MFCD02258874
• Inchi： 1S/C10H11NO3/c1-6-5-8(11-7(2)12)3-4-9(6)10(13)14/h3-5H,1-2H3,(H,11,12)(H,13,14)
• InChI Key： AQPDTYYKDYMCTH-UHFFFAOYSA-N
• SMILES： OC(C1C=CC(=CC=1C)NC(C)=O)=O

Computed Properties

• Exact Mass: 193.07400
• Monoisotopic Mass: 193.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 16
• XLogP3: 1.6
• Topological Polar Surface Area: 66.4

Experimental Properties

• Color/Form: White or yellow powder
• Density: 1.3±0.1 g/cm3
• Melting Point: 237-242 °C (lit.)
• Boiling Point: 421.9±33.0 °C at 760 mmHg
• Flash Point: 208.9±25.4 °C
• Refractive Index: 1.607
• PSA: 66.40000
• LogP: 1.72460
• Solubility: Insoluble in water
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

4-Acetamido-2-methylbenzoic acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： H315+H319
• Hazardous Material Identification：
• Storage Condition：4° CStore…,-4℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acylaminobenzoic acid and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Acylaminobenzoic acid and derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on 4-Acetamido-2-methylbenzoic acid

4-Acetamido-2-methylbenzoic Acid (CAS No. 103204-69-9): A Comprehensive Overview of Its Properties and Applications

4-Acetamido-2-methylbenzoic acid (CAS No. 103204-69-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, also known as N-acetyl-2-methylanthranilic acid, belongs to the class of benzoic acid derivatives, which are widely studied for their diverse applications in drug development, agrochemicals, and material science. Its unique molecular structure, featuring an acetamido group and a methyl substituent, contributes to its distinct chemical and biological properties.

In recent years, the demand for 4-Acetamido-2-methylbenzoic acid has surged due to its potential as a pharmaceutical intermediate. Researchers are particularly interested in its role in synthesizing non-steroidal anti-inflammatory drugs (NSAIDs) and anticancer agents. The compound's ability to modulate enzyme activity and interact with biological targets makes it a valuable building block in medicinal chemistry. Additionally, its low toxicity profile and high stability under various conditions further enhance its appeal for industrial applications.

One of the most frequently asked questions about 4-Acetamido-2-methylbenzoic acid is its synthesis method. The compound is typically prepared through the acetylation of 2-methylanthranilic acid, followed by purification steps to achieve high purity. This process is optimized for scalability, making it suitable for large-scale production. Another common query revolves around its solubility and storage conditions. The compound exhibits moderate solubility in polar solvents like ethanol and dimethyl sulfoxide (DMSO), while being sparingly soluble in water. Proper storage in a cool, dry environment is recommended to maintain its integrity.

The growing interest in sustainable chemistry has also put 4-Acetamido-2-methylbenzoic acid in the spotlight. As industries strive to reduce their environmental footprint, this compound's potential as a green chemistry intermediate is being explored. Its compatibility with biocatalytic processes and renewable feedstocks aligns with the global shift toward eco-friendly manufacturing practices. Furthermore, its application in cosmetic formulations as a stabilizer or preservative has been investigated, addressing the rising demand for safer and more sustainable personal care products.

From a market perspective, the global supply chain for 4-Acetamido-2-methylbenzoic acid is expanding, driven by its versatility and increasing adoption in research and development. Suppliers and manufacturers are focusing on quality control and regulatory compliance to meet the stringent standards of the pharmaceutical and chemical industries. Analytical techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are routinely employed to ensure product consistency and purity.

In conclusion, 4-Acetamido-2-methylbenzoic acid (CAS No. 103204-69-9) stands out as a multifaceted compound with broad applications across multiple industries. Its significance in drug discovery, material science, and sustainable chemistry underscores its value in modern scientific and industrial endeavors. As research continues to uncover new uses for this compound, its role in advancing technology and improving human health is expected to grow exponentially.